3-[2-Fluoro-4-[[1-(2-phenoxyethyl)-3,4-dihydro-2H-quinolin-5-yl]methylamino]phenyl]propanoic acid

• CAS No.: 1030846-42-4
• Product Name: 3-[2-Fluoro-4-[[1-(2-phenoxyethyl)-3,4-dihydro-2H-quinolin-5-yl]methylamino]phenyl]propanoic acid
• Molecular Formula: C27H29FN2O3
• Molecular Weight: 448.5 g/mol
• IUPAC Name: 3-[2-fluoro-4-[[1-(2-phenoxyethyl)-3,4-dihydro-2H-quinolin-5-yl]methylamino]phenyl]propanoic acid
• Standard InChI: InChI=1S/C27H29FN2O3/c28-25-18-22(13-11-20(25)12-14-27(31)32)29-19-21-6-4-10-26-24(21)9-5-15-30(26)16-17-33-23-7-2-1-3-8-23/h1-4,6-8,10-11,13,18,29H,5,9,12,14-17,19H2,(H,31,32)
• Standard InChIKey: VENOXIKBBUVHRY-UHFFFAOYSA-N
• SMILES: C1CC2=C(C=CC=C2N(C1)CCOC3=CC=CC=C3)CNC4=CC(=C(C=C4)CCC(=O)O)F
• Canonical SMILES: C1CC2=C(C=CC=C2N(C1)CCOC3=CC=CC=C3)CNC4=CC(=C(C=C4)CCC(=O)O)F
• Description: Selective free fatty acid receptor 1 (FFA1/GPR40) agonist. Exhibits selectivity for GPR40 over GPR41, GPR43, GPR119, GPR120 and PPARγ. Induces glucose-dependent insulin secretion in pancreatic MIN6 cells and in vivo. Enhances insulin sensitivity in a type 2 diabetes model in vivo. Orally available.
• Synonyms: AS2034178; bis(2-((4-((4'-(2-hydroxyethoxy)-2'-methyl(1,1'-biphenyl)-3-yl)methoxy)phenyl)methyl)-3,5-dioxo-1,2,4-oxadiazolidin-4-ide); bis(2-((4-((4'-(2-hydroxyethoxy)-2'-methyl(1,1'-biphenyl)-3-yl)methoxy)phenyl)methyl)-3,5-dioxo-1,2,4-oxadiazolidine)
• PubChem Compound: 24808572
• Last Modified: Nov 11 2021